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Compound of Interest

Compound Name: 4-(Methylamino)nicotinic acid

CAS No.: 1075-09-8

Cat. No.: B12989552

Get Quote

Core Scaffold: 4-(Methylamino)pyridine-3-carboxylic acid Primary Application: Precursor for

Bicyclic Kinase Inhibitors (p38 MAPK, EGFR) and Gyrase Inhibitors (Naphthyridines).

Comparative Standard: Quinazoline-based Inhibitors (e.g., Erlotinib) and Fluoroquinolones.

Executive Summary: The Scaffold Advantage
In medicinal chemistry, 4-(methylamino)nicotinic acid (often utilized as its 6-chloro ethyl ester

derivative) serves as a critical "ortho-amino ester" synthon. Unlike simple aniline derivatives,

this scaffold possesses a pyridine nitrogen that fundamentally alters physicochemical

properties (logP, solubility) and binding modes compared to carbocyclic analogs (like anthranilic

acid).

Key Differentiator: The ability to cyclize into pyridopyrimidines or 1,6-naphthyridines allows this

scaffold to mimic the adenine ring of ATP, making it a "Master Key" for ATP-binding pockets in

kinases and bacterial topoisomerases.
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Structural Activity Relationship (SAR) Analysis
The biological activity of this scaffold is dictated by four critical zones. The following Graphviz

diagram visualizes the SAR logic, highlighting the "Warhead" (cyclization potential) and the

"Diversity Handle" (C6).
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Figure 1: SAR Map of 4-(Methylamino)nicotinic acid. The C3/C4 axis drives core formation,

while C6 drives target selectivity.

Deep Dive: Substituent Effects
The C4-Amino Group (Methyl vs. H vs. Aryl):

Methyl (Optimal): The N-methyl group introduces a steric clash that forces the substituent

slightly out of plane, often improving fit in the hydrophobic pocket of kinases like p38

MAPK. It also prevents metabolic N-dealkylation compared to larger alkyls.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12989552/docs?utm_src=pdf-body-img#structural-activity-relationship-sar-guide-4-methylamino-nicotinic-acid-derivatives
https://www.benchchem.com/product/b12989552/docs?utm_src=pdf-body#structural-activity-relationship-sar-guide-4-methylamino-nicotinic-acid-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12989552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unsubstituted (NH2): Often leads to lower solubility and higher crystal lattice energy,

reducing bioavailability.

Aryl: Direct N-arylation at C4 is rare due to steric hindrance; the methylamino group is

usually preserved as the linker or part of the cyclized core.

The C6 Position (The "Diversity Handle"):

Chlorine (Precursor): The 6-chloro derivative is the standard starting material.

Aryl/Heteroaryl Substitution: Replacing Cl with morpholine, phenyl, or imidazole via

nucleophilic aromatic substitution (SnAr) or Suzuki coupling dramatically shifts selectivity.

Example:p38 Kinase Inhibitors often feature a 2,4-difluorophenyl group at this position

(post-cyclization) to fill the hydrophobic specificity pocket.

The Pyridine Nitrogen (N1):

Acts as an intracyclic hydrogen bond acceptor. In pyridopyrimidines, this nitrogen mimics

N1 of adenine, forming a critical water-mediated H-bond in the ATP binding site.

Experimental Protocols
To validate the SAR of these derivatives, precise synthesis and biological assay protocols are

required.

Protocol A: Regioselective Synthesis of the Scaffold
Objective: Synthesize Ethyl 6-chloro-4-(methylamino)nicotinate from 4,6-dichloronicotinic acid

ethyl ester with high regioselectivity.

Principle: The C4 position is more electrophilic than C6 due to the ortho-effect of the electron-

withdrawing ester group, enabling selective SnAr.

Reagents: Ethyl 4,6-dichloronicotinate (1.0 eq), Methylamine (2.0 M in THF, 1.1 eq),

Triethylamine (1.5 eq), Acetonitrile (Solvent).

Procedure:
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Dissolve Ethyl 4,6-dichloronicotinate in dry acetonitrile at 0°C.

Add Triethylamine followed by dropwise addition of Methylamine solution.

Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 4 hours. Critical: Do not

heat initially to avoid bis-substitution.

Validation: Monitor via TLC (Hexane:EtOAc 4:1). The C4-substituted product is typically

more polar than the starting material but less polar than the C6-isomer.

Workup: Evaporate solvent, redissolve in EtOAc, wash with water and brine. Recrystallize

from Ethanol.

Yield Target: >85% regioselectivity for the 4-methylamino isomer.

Protocol B: p38 MAPK Inhibition Assay (FRET-based)
Objective: Determine IC50 of cyclized derivatives (pyridopyrimidines).

System: LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher).

Reagents: Recombinant p38 MAPK (alpha), Alexa Fluor™ 647 tracer, Europium-labeled anti-

tag antibody.

Workflow:

Prepare 3x serial dilutions of the test compound (4-(methylamino)nicotinic acid
derivative) in DMSO.

Add 5 µL compound + 5 µL Kinase/Antibody mixture + 5 µL Tracer to a 384-well plate.

Incubate for 60 minutes at RT in the dark.

Read: Measure TR-FRET signal (Excitation 340 nm, Emission 665 nm/615 nm).

Data Analysis: Plot Emission Ratio (665/615) vs. log[Compound]. Fit to a sigmoidal dose-

response curve to calculate IC50.

Control: SB203580 (Standard p38 inhibitor, IC50 ~50 nM).
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Synthesis Workflow Visualization
The following diagram illustrates the conversion of the raw scaffold into a bioactive kinase

inhibitor.
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Figure 2: Synthetic pathway from precursor to active pharmaceutical ingredient (API).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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